Cas no 1286209-16-2 ((R)-Tert-Butyl 1-(cyclobutylmethyl)pyrrolidin-3-ylcarbamate)

(R)-Tert-Butyl 1-(cyclobutylmethyl)pyrrolidin-3-ylcarbamate is a chiral pyrrolidine derivative featuring a cyclobutylmethyl substituent and a tert-butoxycarbonyl (Boc) protecting group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the cyclobutylmethyl moiety contributes to steric and electronic modulation in target structures. Its stereochemical purity (R-configuration) makes it suitable for asymmetric synthesis and drug development applications. The compound is commonly utilized in medicinal chemistry research for the construction of complex scaffolds requiring defined stereochemistry and functional group compatibility.
(R)-Tert-Butyl 1-(cyclobutylmethyl)pyrrolidin-3-ylcarbamate structure
1286209-16-2 structure
Product Name:(R)-Tert-Butyl 1-(cyclobutylmethyl)pyrrolidin-3-ylcarbamate
CAS No:1286209-16-2
MF:C14H26N2O2
MW:254.368443965912
CID:4788269
Update Time:2025-10-16

(R)-Tert-Butyl 1-(cyclobutylmethyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 1-(cyclobutylmethyl)pyrrolidin-3-ylcarbamate
    • (R)-tert-Butyl (1-(cyclobutylmethyl)pyrrolidin-3-yl)carbamate
    • (R)-Tert-Butyl 1-(cyclobutylmethyl)pyrrolidin-3-ylcarbamate
    • Inchi: 1S/C14H26N2O2/c1-14(2,3)18-13(17)15-12-7-8-16(10-12)9-11-5-4-6-11/h11-12H,4-10H2,1-3H3,(H,15,17)/t12-/m1/s1
    • InChI Key: JAEIGTZUFFYNQO-GFCCVEGCSA-N
    • SMILES: O(C(C)(C)C)C(N[C@@H]1CCN(C1)CC1CCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 295
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.6

(R)-Tert-Butyl 1-(cyclobutylmethyl)pyrrolidin-3-ylcarbamate Pricemore >>

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